Cas no 2229127-82-4 (1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile
• CAS No: 2229127-82-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6027873
• PubChem ID: 165759687
• Update Time: 2025-06-11

1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile
• 2229127-82-4
• EN300-1769340

• Inchi： 1S/C13H21N/c1-12(2)8-4-11(5-9-12)13(10-14)6-3-7-13/h11H,3-9H2,1-2H3
• InChI Key： CAHZTEGBEALKJX-UHFFFAOYSA-N
• SMILES： N#CC1(CCC1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile

Comprehensive Analysis of 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile (CAS No. 2229127-82-4)

In the evolving landscape of specialty chemicals, 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile (CAS No. 2229127-82-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclobutane-carbonitrile core and 4,4-dimethylcyclohexyl substituent, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are actively exploring its reactivity, stability, and compatibility with modern synthetic methodologies.

The molecular architecture of 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile combines a rigid cyclobutane ring with a polar carbonitrile group, offering a balance of steric hindrance and electronic effects. This makes it a valuable intermediate in the design of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. Recent trends highlight its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for targeted therapies.

From an industrial perspective, the compound’s CAS No. 2229127-82-4 serves as a critical identifier for regulatory compliance and supply chain tracking. Its synthesis often involves catalytic cyanation or ring-closing metathesis, techniques that resonate with the broader shift toward green chemistry and atom-economical processes. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal for sustainable applications.

In the realm of material science, 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile is investigated for its potential in polymer modification and liquid crystal formulations. Its ability to influence thermal stability and optical properties makes it a candidate for high-performance coatings and electronic displays. These applications align with current market trends focusing on energy-efficient materials and flexible electronics.

Frequently searched questions about this compound include: "What are the synthetic routes for 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile?" and "How does the 4,4-dimethylcyclohexyl group affect reactivity?" Addressing these queries, recent studies emphasize the compound’s compatibility with transition-metal catalysis and its role in stereoselective transformations. Such insights are vital for chemists optimizing reaction conditions for scale-up.

In summary, 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carbonitrile (CAS No. 2229127-82-4) represents a nexus of innovation across multiple disciplines. Its structural features and functional groups position it as a pivotal building block in cutting-edge research and industrial applications, while its alignment with sustainability goals ensures long-term relevance. As exploration continues, this compound is poised to play an increasingly prominent role in addressing contemporary scientific and technological challenges.